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Compound of Interest

Compound Name: disodium,oxalate

Cat. No.: B12395303

Disodium oxalate, with the IUPAC name disodium oxalate and CAS number 62-76-0, is a vital
chemical compound with significant applications in analytical chemistry and various stages of
drug development.[1][2][3][4] This guide provides an in-depth overview of its chemical and
physical properties, detailed experimental protocols for its use, and a visual representation of a
key analytical workflow.

Core Properties of Disodium Oxalate

Disodium oxalate is the sodium salt of oxalic acid and exists as a white, crystalline, odorless
solid.[2] It is a key reagent in various chemical processes, valued for its stability and purity,
which makes it an excellent primary standard in volumetric analysis. A summary of its key
guantitative properties is presented in the table below.
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Property Value Source(s)
IUPAC Name disodium oxalate [1112]
CAS Number 62-76-0 [1112][3][4]
Molecular Formula C2Naz04 [1112]14]
Molecular Weight 134.00 g/mol [1]
Appearance White crystalline solid [2]
Density 2.34 g/lcm?3 [2]
Melting Point Decomposes at 290 °C [2]
Solubility in Water 3.7 g/100 mL at 20 °C [2]
6.25 g/100 mL at 100 °C [2]
Solubility in other solvents Insoluble in ethanol and diethyl 2]

ether
LDso (oral, rat) 11160 mg/kg [2]

Experimental Protocol: Standardization of
Potassium Permanganate Solution

Disodium oxalate is frequently employed as a primary standard for the standardization of
potassium permanganate (KMnQOa4) solutions, a common oxidizing agent in redox titrations. The
following protocol details this essential analytical procedure.

Objective: To accurately determine the concentration of a potassium permanganate solution
using a known mass of primary standard disodium oxalate.

Materials:
o Disodium oxalate (analytical grade, dried at 105-110 °C)

e Potassium permanganate solution (approx. 0.1 N)
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 Sulfuric acid (H2S0Oa4), concentrated
« Distilled or deionized water

o Erlenmeyer flask (250 mL)

e Buret (50 mL)

e Pipette (25 mL)

e Hot plate or water bath

e Analytical balance

e Thermometer

Procedure:

e Preparation of the Standard Disodium Oxalate Solution:

[¢]

Accurately weigh approximately 0.25-0.30 g of dried disodium oxalate and record the
exact mass.[2]

[¢]

Transfer the weighed solid into a 250 mL Erlenmeyer flask.

[¢]

Add approximately 100 mL of distilled water to dissolve the disodium oxalate.

[e]

Carefully add 60 mL of 1M sulfuric acid solution to the flask.[2]
« Titration with Potassium Permanganate:

o Gently heat the acidic disodium oxalate solution to 55-60 °C.[3] It is crucial to maintain this
temperature range throughout the titration to ensure a rapid and complete reaction.

o Fill the buret with the potassium permanganate solution and record the initial volume.

o Slowly add the potassium permanganate solution from the buret to the hot oxalate solution
while constantly swirling the flask.
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o The initial portions of the permanganate solution will be decolorized slowly. As the titration
progresses and manganese(ll) ions (Mn2+) are formed, the reaction will speed up due to
autocatalysis.[2]

o Continue the titration until a faint, persistent pink color is observed in the solution, which
indicates the endpoint. This color should persist for at least 30 seconds.[2]

o Record the final volume of the potassium permanganate solution used.

o Calculation:

o The reaction between disodium oxalate and potassium permanganate in an acidic medium
is as follows: 5 Naz2C204 + 2 KMnOa4 + 8 H2SO4 — K2S0O4 + 5 Na2S04 + 2 MnSOa4 + 10
CO2 + 8 H20[2]

o From the stoichiometry of this balanced equation, 5 moles of disodium oxalate react with 2
moles of potassium permanganate.

o Calculate the moles of disodium oxalate used from its mass and molecular weight.
o Using the molar ratio, determine the moles of potassium permanganate that reacted.

o Finally, calculate the normality or molarity of the potassium permanganate solution using
the volume of the titrant consumed.

Visualizing the Workflow

To further clarify the experimental process, the following diagrams illustrate the key steps and
the logical flow of the standardization procedure.
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Caption: Experimental workflow for the standardization of potassium permanganate.
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Caption: Logical relationship of reactants and products in the titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disodium Oxalate: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12395303#cas-number-and-iupac-
name-for-disodium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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